Cas no 2229378-63-4 (1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile)

1-6-(1H-1,2,4-Triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile is a heterocyclic compound featuring a pyridine core substituted with a 1,2,4-triazole moiety and a cyclobutane-carbonitrile group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both triazole and nitrile functional groups enhances its versatility in further derivatization, enabling the formation of diverse heterocyclic scaffolds. Its rigid cyclobutane ring may contribute to improved metabolic stability in drug design. The compound is typically handled under controlled conditions due to its reactive nitrile group, requiring appropriate safety measures during synthesis and handling.
1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile structure
2229378-63-4 structure
Product Name:1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile
CAS No:2229378-63-4
MF:C12H11N5
MW:225.249241113663
CID:6321068
PubChem ID:165648579
Update Time:2025-10-23

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile
    • 2229378-63-4
    • EN300-1776643
    • 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclobutane-1-carbonitrile
    • Inchi: 1S/C12H11N5/c13-7-12(4-1-5-12)10-2-3-11(15-6-10)17-9-14-8-16-17/h2-3,6,8-9H,1,4-5H2
    • InChI Key: AAFJGUBMJMOTQM-UHFFFAOYSA-N
    • SMILES: N1C(=CC=C(C=1)C1(C#N)CCC1)N1C=NC=N1

Computed Properties

  • Exact Mass: 225.10144537g/mol
  • Monoisotopic Mass: 225.10144537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.4Ų

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile Pricemore >>

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Additional information on 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile

1-6-(1H-1,2,4-Triazol-1-yl)Pyridin-3-ylcyclobutane-1-carbonitrile (CAS No. 2229378-63-4): A Comprehensive Overview

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile (CAS No. 2229378-63-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties.

The triazole moiety is a key functional group in this compound, contributing to its stability and reactivity. The presence of the pyridine ring further enhances its pharmacological profile by providing additional sites for interaction with biological targets. The cyclobutane ring, on the other hand, imparts conformational rigidity to the molecule, which can be advantageous in optimizing its binding affinity and selectivity.

Recent studies have highlighted the potential of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membrane integrity and inhibition of essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile has shown promising anticancer activity. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The specific molecular targets involved in these effects are currently under investigation, but preliminary data suggest that the compound may interact with key signaling pathways such as PI3K/AKT and MAPK.

The pharmacokinetic properties of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile have also been studied extensively. In vitro and in vivo experiments have shown that the compound exhibits good solubility and permeability characteristics, making it suitable for oral administration. Furthermore, it has a favorable metabolic profile with minimal toxicity observed in preclinical studies.

To further explore the therapeutic potential of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclobutane-1-carbonitrile, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various fungal infections and cancers. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-y cyclobutane - 1 - carbonitrile (CAS No. 2229378 - 63 - 4) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the pharmaceutical industry. As more data become available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.

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